[(5-chloropyridin-2-yl)methyl](methyl)amine hydrochloride

• IUPAC Name: 1-(5-chloropyridin-2-yl)-N-methylmethanamine;hydrochloride
• InChI: InChI=1S/C7H9ClN2.ClH/c1-9-5-7-3-2-6(8)4-10-7;/h2-4,9H,5H2,1H3;1H
• InChI Key: PURKDUNKGOBDHJ-UHFFFAOYSA-N
• Canonical SMILES: CNCC1=NC=C(C=C1)Cl.Cl
• Molecular Formula: C7H10Cl2N2
• Molecular Weight: 193.07 g/mol

Description

5-Chloropyridin-2-ylmethyl(methyl)amine hydrochloride, also known as CPMA, is a synthetic compound used in research laboratories for a variety of applications. It is a white, crystalline solid with a molecular weight of 213.6 g/mol and a melting point of 158-160°C. CPMA is a versatile compound that has been used in a variety of scientific research applications, including biochemical, physiological, and pharmacological studies.

Scientific Research Applications

[(5-chloropyridin-2-yl)methyl](methyl)amine hydrochloride has been used in a variety of scientific research applications, including biochemical, physiological, and pharmacological studies. It has been used to study the effects of certain drugs on the body, as well as to investigate the biochemical and physiological effects of certain compounds. In addition, [(5-chloropyridin-2-yl)methyl](methyl)amine hydrochloride has been used to study the metabolism of drugs, as well as to investigate the effects of certain compounds on the central nervous system.

Mechanism of Action

Target of Action

The primary targets of (5-chloropyridin-2-yl)methylamine hydrochloride are currently unknown. This compound is a derivative of pyridine, which is often used in the synthesis of various pharmaceuticals . .

Mode of Action

The mode of action of (5-chloropyridin-2-yl)methylamine hydrochloridePyridine derivatives are known to interact with various biological targets, but the exact interactions of this compound remain to be elucidated .

Advantages and Limitations for Lab Experiments

[(5-chloropyridin-2-yl)methyl](methyl)amine hydrochloride has several advantages and limitations for laboratory experiments. One of the main advantages of using [(5-chloropyridin-2-yl)methyl](methyl)amine hydrochloride is that it is relatively easy to synthesize and is readily available. In addition, [(5-chloropyridin-2-yl)methyl](methyl)amine hydrochloride is relatively stable and can be stored for long periods of time. However, [(5-chloropyridin-2-yl)methyl](methyl)amine hydrochloride is not water soluble and must be dissolved in an organic solvent before it can be used in experiments.

Future Directions

There are a number of potential future directions for research involving [(5-chloropyridin-2-yl)methyl](methyl)amine hydrochloride. One potential direction is to further investigate the effects of [(5-chloropyridin-2-yl)methyl](methyl)amine hydrochloride on various biochemical and physiological processes. Additionally, further research could be conducted to explore the potential therapeutic applications of [(5-chloropyridin-2-yl)methyl](methyl)amine hydrochloride, such as its use as an antidepressant or anti-anxiety medication. Finally, further research could be conducted to explore the potential interactions of [(5-chloropyridin-2-yl)methyl](methyl)amine hydrochloride with other drugs and compounds.

Synthesis Methods

[(5-chloropyridin-2-yl)methyl](methyl)amine hydrochloride can be synthesized through a two-step process. The first step involves the reaction of 5-chloropyridine with methyl(methyl)amine in the presence of a base, such as sodium hydroxide. This reaction produces a product known as 5-chloropyridin-2-ylmethyl(methyl)amine hydrochloride. The second step of the synthesis involves the addition of hydrochloric acid to the product, which results in the formation of [(5-chloropyridin-2-yl)methyl](methyl)amine hydrochloride. The synthesis of [(5-chloropyridin-2-yl)methyl](methyl)amine hydrochloride is relatively straightforward and can be carried out in a laboratory setting.